Cas no 1804094-15-2 (4-Fluoro-1H-benzimidazole-7-acetic acid)

• Product Name: 4-Fluoro-1H-benzimidazole-7-acetic acid
• CAS No: 1804094-15-2
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 4825279
• Update Time: 2025-06-25

4-Fluoro-1H-benzimidazole-7-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-1H-benzimidazole-7-acetic acid

• Inchi： 1S/C9H7FN2O2/c10-6-2-1-5(3-7(13)14)8-9(6)12-4-11-8/h1-2,4H,3H2,(H,11,12)(H,13,14)
• InChI Key： DJCPDCLSGHINJX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(CC(=O)O)C2=C1NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.1
• Topological Polar Surface Area: 66

Additional information on 4-Fluoro-1H-benzimidazole-7-acetic acid

4-Fluoro-1H-benzimidazole-7-acetic acid (CAS No. 1804094-15-2): An Overview of a Promising Compound in Medicinal Chemistry

4-Fluoro-1H-benzimidazole-7-acetic acid (CAS No. 1804094-15-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

4-Fluoro-1H-benzimidazole-7-acetic acid is a member of the benzimidazole family, characterized by a benzene ring fused with an imidazole ring, with a fluorine atom at the 4-position and an acetic acid group at the 7-position. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The compound has a molecular formula of C₉H₈FN₂O₂ and a molecular weight of approximately 193.17 g/mol.

The physical properties of 4-Fluoro-1H-benzimidazole-7-acetic acid include its solubility in polar solvents such as water and dimethyl sulfoxide (DMSO). These properties make it suitable for various biological assays and in vitro studies. The compound is also stable under standard laboratory conditions, facilitating its handling and storage.

Synthesis Methods

The synthesis of 4-Fluoro-1H-benzimidazole-7-acetic acid has been reported in several studies, with different approaches focusing on optimizing yield and purity. One common method involves the reaction of 4-fluorobenzimidazole with an appropriate acylating agent, such as acetyl chloride or acetic anhydride, followed by hydrolysis to form the carboxylic acid. Another approach involves the condensation of 4-fluoroaniline with glyoxal to form the benzimidazole core, followed by functionalization at the 7-position.

A recent study published in the Journal of Organic Chemistry described a novel one-pot synthesis method that combines multiple steps into a single reaction vessel, significantly reducing the overall synthesis time and improving yield. This method involves the sequential addition of reagents under controlled conditions, resulting in high purity 4-Fluoro-1H-benzimidazole-7-acetic acid.

Biological Activities and Therapeutic Potential

4-Fluoro-1H-benzimidazole-7-acetic acid has shown promising biological activities in various preclinical studies. One of its key applications is as an inhibitor of specific enzymes involved in disease pathways. For example, it has been reported to inhibit histone deacetylases (HDACs), which are implicated in cancer development and progression. By modulating HDAC activity, this compound can potentially induce cell cycle arrest and apoptosis in cancer cells.

In addition to its anti-cancer properties, 4-Fluoro-1H-benzimidazole-7-acetic acid has also been investigated for its anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Trials and Future Directions

The therapeutic potential of 4-Fluoro-1H-benzimidazole-7-acetic acid has led to its evaluation in several clinical trials. Early-phase trials have demonstrated its safety and tolerability in humans, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development.

Ongoing research is focused on optimizing the pharmacokinetic properties of 4-Fluoro-1H-benzimidazole-7-acetic acid, including improving its bioavailability and reducing potential side effects. Additionally, combination therapies involving this compound are being explored to enhance its therapeutic efficacy.

Conclusion

4-Fluoro-1H-benzimidazole-7-acetic acid (CAS No. 1804094-15-2) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development in medicinal chemistry. As more studies are conducted, it is likely that new applications for this compound will be discovered, contributing to advancements in drug discovery and treatment options for various diseases.